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Compound of Interest

Compound Name: 7-Methyloct-2-YN-1-OL

Cat. No.: B15461881

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 7-Methyloct-2-yn-1-ol is not available in the current
scientific literature. This guide presents potential research applications based on the known
reactivity and biological activity of its core functional groups: a terminal alkyne and a primary
alcohol on a long-chain hydrocarbon backbone. The information herein is intended to be
prospective and to stimulate further investigation.

Introduction

7-Methyloct-2-yn-1-ol is a functionalized long-chain acetylenic alcohol. Its structure, featuring
a reactive terminal alkyne and a primary alcohol, makes it a versatile building block for organic
synthesis and a candidate for biological screening. The lipophilic carbon chain suggests
potential interactions with biological membranes, while the alkyne and alcohol moieties offer
sites for covalent modification and metabolic activity. This document outlines potential research
avenues for this compound in medicinal chemistry, chemical biology, and materials science.

Physicochemical and Spectroscopic Data
(Predicted)

Quantitative data for 7-Methyloct-2-yn-1-ol is not experimentally determined. The following
table presents predicted data based on its structure, which can serve as a preliminary
reference for experimental design.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15461881?utm_src=pdf-interest
https://www.benchchem.com/product/b15461881?utm_src=pdf-body
https://www.benchchem.com/product/b15461881?utm_src=pdf-body
https://www.benchchem.com/product/b15461881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15461881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Predicted Value Notes
Molecular Formula CoH160 -
Molecular Weight 140.22 g/mol [1]
Estimated based on
Boiling Point ~200-220 °C structurally similar long-chain
alcohols and alkynes.
Indicates moderate lipophilicity,
LogP ~2.5-3.0 suggesting potential for

membrane permeability.

1H-NMR (CDCls, ppm)

Key signals expected: ~4.2 (d,
-CH20H), ~2.4 (t, -C=CH),
~1.0-1.6 (m, alkyl chain), ~0.9
(d, -CH(CHs)z2).

See spectrum

13C-NMR (CDCls, ppm)

Key signals expected: ~80 (-

C=CH), ~70 (-C=CH), ~51 (-
See spectrum ) ] ]

CH20H), various signals in the

alkyl region.

IR (neat, cm™1)

Key absorptions expected:
~3300 (broad, O-H stretch),

See spectrum ~3300 (sharp, =C-H stretch),
~2100 (C=C stretch), ~1050
(C-O stretch).

Potential Synthetic Pathways

The synthesis of 7-Methyloct-2-yn-1-ol can be approached through several established

organic chemistry methodologies. A plausible retrosynthetic analysis is presented below.
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Caption: Retrosynthetic analysis of 7-Methyloct-2-yn-1-ol.

Experimental Protocol: Alkynylation of an Aldehyde

This protocol describes a general procedure for the synthesis of a propargyl alcohol from an
aldehyde and a terminal alkyne.

o Preparation of the Alkynyl Nucleophile:

o To a solution of propargyl alcohol (1.1 eq) in anhydrous THF at -78 °C under an inert
atmosphere (e.g., argon), add n-butyllithium (2.2 eq, 2.5 M in hexanes) dropwise.

o Stir the resulting solution at -78 °C for 30 minutes, then allow it to warm to 0 °C and stir for
an additional 30 minutes.

e Reaction with Aldehyde:

o Cool the solution back to -78 °C and add a solution of 6-methylheptanal (1.0 eq) in
anhydrous THF dropwise.

o Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature
and stir overnight.

o Work-up and Purification:
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o Quench the reaction by the slow addition of saturated aqueous ammonium chloride
solution.

o Extract the agueous layer with diethyl ether (3 x 50 mL).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate in vacuo.

o Purify the crude product by flash column chromatography on silica gel (e.g., using a
hexane/ethyl acetate gradient) to yield 7-Methyloct-2-yn-1-ol.

Potential Research Applications in Drug Discovery

and Chemical Biology
Anticancer Agent Development

Natural products containing the alkynol functional group, such as falcarinol, have demonstrated
potent anti-cancer activity.[2] A key mechanism of action for some alkynols is the irreversible
inhibition of aldehyde dehydrogenase 2 (ALDHZ2), an enzyme implicated in cancer cell survival
and detoxification pathways.[2]
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Caption: Potential mechanism of action for 7-Methyloct-2-yn-1-ol in cancer cells.

Bio-orthogonal Chemistry and Probe Development

The terminal alkyne moiety is a versatile functional group for "click chemistry,” specifically the
copper-catalyzed azide-alkyne cycloaddition (CUAAC).[3] This allows for the covalent
attachment of 7-Methyloct-2-yn-1-ol to a wide range of molecules, including fluorescent dyes,
affinity tags (e.g., biotin), or larger biomolecules.
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Experimental Workflow: Synthesis of a Fluorescent Probe
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Caption: Workflow for creating a fluorescent probe using 7-Methyloct-2-yn-1-ol.

Modulation of Membrane Properties and Platelet
Aggregation

Long-chain unsaturated alcohols have been shown to influence the fluidity of biological
membranes and inhibit platelet aggregation.[4] The lipophilic nature of 7-Methyloct-2-yn-1-ol
suggests it could intercalate into the lipid bilayer, potentially altering membrane protein function
and cellular signaling.

Hypothetical Dose-Response Data for Platelet Aggregation Inhibition

Concentration (pM) Inhibition of Platelet Aggregation (%)
1 15+3
10 45+5
50 857
100 98 +2
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Applications in Materials Science and Industrial
Chemistry

Acetylenic alcohols have a range of industrial applications, including:
o Corrosion Inhibitors: They can form protective films on metal surfaces.[5]

o Coatings and Paint Additives: They can act as leveling agents and improve surface
properties.[5][6]

o Synthesis of Heterocycles: The alkyne functionality is a key precursor for the synthesis of
various heterocyclic compounds through cyclization reactions.[7]

Conclusion

While experimental data on 7-Methyloct-2-yn-1-ol is currently lacking, its chemical structure
suggests a rich potential for research and development. Its utility as a synthetic intermediate,
coupled with the known biological activities of related alkynols and long-chain alcohols, makes
it a compelling target for further investigation in medicinal chemistry, chemical biology, and
materials science. The protocols and potential applications outlined in this guide are intended
to provide a foundation for future studies into this and similar molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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